Cas no 1277090-03-5 (Ceftaroline Fosamil Impurity 1)

Ceftaroline Fosamil Impurity 1 structure
1277090-03-5 structure
Product Name:Ceftaroline Fosamil Impurity 1
CAS No:1277090-03-5
MF:C28H34N12O10PS4
MW:857.877719402313
CID:4556816
Update Time:2023-08-10

Ceftaroline Fosamil Impurity 1 Chemical and Physical Properties

Names and Identifiers

    • Ceftaroline Fosamil Impurity 1
    • Inchi: 1S/C28H35N12O10PS4/c1-3-50-37-18(20-35-27(55-39-20)38-51(47,48)49)21(41)33-19(22(42)36-26(30)31-8-4-5-14(29)24(43)44)23-34-17(25(45)46)16(12-52-23)54-28-32-15(11-53-28)13-6-9-40(2)10-7-13/h6-7,9-11,14,19,23,34H,3-5,8,12,29H2,1-2H3,(H8-,30,31,33,35,36,38,39,41,42,43,44,45,46,47,48,49)/p-1
    • InChI Key: YUKGTNWGCMITRK-UHFFFAOYSA-M
    • SMILES: S1CC(=C(C(=O)[O-])NC1C(C(N/C(/N)=N/CCCC(C(=O)[O-])N)=O)NC(C(C1=NSC(NP(=O)(O)O)=N1)=NOCC)=O)SC1=NC(C2C=C[N+](C)=CC=2)=CS1

Computed Properties

  • Exact Mass: 857.11413202 g/mol
  • Monoisotopic Mass: 857.11413202 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 17
  • Complexity: 1520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.1
  • Topological Polar Surface Area: 456
  • Molecular Weight: 857.9
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